2-Methyl-4-chloro-5-ethylaminophenol
Cat. No. B8481001
M. Wt: 185.65 g/mol
InChI Key: LXDVEPXRYFWPEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04976742
Procedure details
A mixture of 3 g of 4-chloro-2-methyl-5-aminophenol (0.016 mol), 2.6 g of ethyliodide (0.017 mol), 1.35 g of sodium hydrogen carbonate (0.016 mol) and 30 ml of ethanol was refluxed for 7 hours. After cooling and dilution with 50 ml of water, the solution was neutralized with a sodium hydrogen carbonate solution and then extracted three times with 50 ml of ethylacetate. The extract was dried over sodium sulfate and concentrated to dryness. The residue was recrystallized from toluene. Beige crystals melting at 205° C. were obtained.
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:7]([NH2:8])=[CH:6][C:5]([OH:9])=[C:4]([CH3:10])[CH:3]=1.[CH2:11](I)[CH3:12].C(=O)([O-])O.[Na+].C(O)C>O>[CH3:10][C:4]1[CH:3]=[C:2]([Cl:1])[C:7]([NH:8][CH2:11][CH3:12])=[CH:6][C:5]=1[OH:9] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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3 g
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Type
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reactant
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Smiles
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ClC1=CC(=C(C=C1N)O)C
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Name
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Quantity
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2.6 g
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Type
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reactant
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Smiles
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C(C)I
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Name
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Quantity
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1.35 g
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Type
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reactant
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Smiles
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C(O)([O-])=O.[Na+]
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Name
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Quantity
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30 mL
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Type
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reactant
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(O)([O-])=O.[Na+]
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Step Three
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was refluxed for 7 hours
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Duration
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7 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted three times with 50 ml of ethylacetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The extract was dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was recrystallized from toluene
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1=C(C=C(C(=C1)Cl)NCC)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
